Cas no 103604-33-7 (Butanoic acid, 4-chloro-, cycloheptyl ester)

• Product Name: Butanoic acid, 4-chloro-, cycloheptyl ester
• CAS No: 103604-33-7
• MF: C₁₁H₁₉ClO₂
• MW: 218.720362901688
• CID: 1141524
• Update Time: 2024-07-27

Butanoic acid, 4-chloro-, cycloheptyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-chloro-, cycloheptyl ester

• Inchi： 1S/C11H19ClO2/c12-9-5-8-11(13)14-10-6-3-1-2-4-7-10/h10H,1-9H2
• InChI Key： ABNPFTRKTOEWNB-UHFFFAOYSA-N
• SMILES： C(OC1CCCCCC1)(=O)CCCCl

Computed Properties

• Exact Mass: 218.10747

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 291.6±13.0 °C(Predicted)
• PSA: 26.3